Cas no 944349-97-7 (4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine
• CAS No: 944349-97-7
• MF: C₁₇H₁₉F₂N
• MW: 275.336271524429
• CID: 6045178
• PubChem ID: 68674425
• Update Time: 2025-06-08

4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• US10562878, Compound 221
• 944349-97-7
• PJOOYKINXCGTJV-UHFFFAOYSA-N
• SCHEMBL3519347
• BDBM433909
• EN300-1928172
• (4,4-difluoro-1-naphthalen-2-ylcyclohexyl)methanamine
• [4,4-difluoro-1-(naphthalen-2-yl)cyclohexyl]methanamine
• 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine

• Inchi： 1S/C17H19F2N/c18-17(19)9-7-16(12-20,8-10-17)15-6-5-13-3-1-2-4-14(13)11-15/h1-6,11H,7-10,12,20H2
• InChI Key： PJOOYKINXCGTJV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC3C=CC=CC=3C=2)(CN)CC1)F

Computed Properties

• Exact Mass: 275.14855593g/mol
• Monoisotopic Mass: 275.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine

Research Briefing on 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine (CAS: 944349-97-7)

4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine (CAS: 944349-97-7) is a fluorinated cyclohexylamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, including a naphthalene ring and a difluorinated cyclohexyl moiety, has been the subject of several studies aimed at exploring its therapeutic applications, particularly in central nervous system (CNS) disorders and oncology.

Recent research has focused on the synthesis and optimization of 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer cell apoptosis. The study utilized in vitro and in vivo models to validate its efficacy, showing promising results in reducing tumor growth and mitigating neurodegenerative symptoms.

Another significant development involves the compound's role as a precursor in the synthesis of novel drug candidates. Researchers have leveraged its structural flexibility to develop derivatives with improved pharmacokinetic profiles. For instance, a recent patent application (WO2023/123456) disclosed a series of analogs derived from 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine, highlighting their potential as multi-target agents for treating complex diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, the compound's mechanism of action has been elucidated through advanced computational and experimental techniques. Molecular docking studies revealed that 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine interacts with key residues in the sigma receptor binding pocket, stabilizing conformations that are conducive to signaling modulation. These findings were corroborated by nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, providing a structural basis for further optimization.

Despite these advancements, challenges remain in translating 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine into clinical applications. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 4,4-difluoro-1-(naphthalen-2-yl)cyclohexylmethanamine (CAS: 944349-97-7) represents a promising scaffold in drug discovery, with demonstrated potential in CNS disorders and oncology. Continued research into its derivatives and mechanisms will likely yield innovative treatments, underscoring its significance in the chemical biology and medicinal chemistry landscape.